![molecular formula C15H20ClNO2 B1440564 6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one hydrochloride CAS No. 1216162-07-0](/img/structure/B1440564.png)
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one hydrochloride
Overview
Description
The compound is a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Physical And Chemical Properties Analysis
The physical and chemical properties of “6,7-Dimethylspiro[chroman-2,4’-piperidin]-4-one hydrochloride” are not explicitly mentioned in the search results. A related compound, “6,8-Dimethylspiro[chromane-2,4’-piperidine] hydrochloride”, is described as a solid .Scientific Research Applications
Pharmacological Research
This compound, belonging to the piperidine derivatives, is significant in pharmacological research. Piperidine structures are found in more than twenty classes of pharmaceuticals, including alkaloids . The spiro and piperidine components of the compound may contribute to the development of new drugs with improved efficacy and safety profiles.
Synthesis of Antiproliferative Agents
Piperidine derivatives have been studied for their antiproliferative properties. The compound could be used to synthesize novel antiproliferative agents, potentially offering therapeutic options for conditions such as cancer . The unique structure of this compound might influence the activity and specificity of these agents.
Development of Antidepressants
The structural motif of piperidine is often present in molecules with antidepressant activity. Research into the synthesis of antidepressant molecules could benefit from the inclusion of this compound as a precursor or intermediate .
Chemical Synthesis Methodology
The compound’s structure allows for various intra- and intermolecular reactions, making it a valuable subject for studies in chemical synthesis methodology . It can help in developing new synthetic routes or improving existing ones for piperidine derivatives.
properties
IUPAC Name |
6,7-dimethylspiro[3H-chromene-2,4'-piperidine]-4-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2.ClH/c1-10-7-12-13(17)9-15(3-5-16-6-4-15)18-14(12)8-11(10)2;/h7-8,16H,3-6,9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJJVWLHHPAHUIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)OC3(CCNCC3)CC2=O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60680741 |
Source
|
| Record name | 6,7-Dimethylspiro[1-benzopyran-2,4'-piperidin]-4(3H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60680741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dimethylspiro[chroman-2,4'-piperidin]-4-one hydrochloride | |
CAS RN |
1216162-07-0 |
Source
|
| Record name | 6,7-Dimethylspiro[1-benzopyran-2,4'-piperidin]-4(3H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60680741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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